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12-Bromododecanoic acid storage stability best
practices

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 12-Bromododecanoic Acid

CAS No.: 73367-80-3

Cat. No.: S577883

Storage & Handling Specifications

The table below summarizes the key storage and handling information found for 12-Bromododecanoic acid.

Specification Details

Recommended Under room temperature, away from light [1].

Storage

Appearance Off-white or white solid powder [1] [2].

Melting Point 52-55 °C [3].

Solubility Soluble in chloroform (50 mg/mL) [3].

Shelf Life 2 years [1].

Safety Precautions Use personal protective equipment, including eyeshields, gloves, and type

N95 (US) respirator [3].

Frequently Asked Questions
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e Q1: What is the best way to store 12-Bromododecanoic acid for long-term stability? For
maximum stability and to achieve the stated shelf life of 2 years, the compound should be stored in a

cool, dry place at room temperature and protected from light [1].

e Q2: What safety measures should I take when handling this compound? You should wear
appropriate personal protective equipment (PPE), including eyeshields, gloves, and a respirator [3]. It

is classified as a combustible solid, so keep it away from open flames and heat sources [3].

¢ Q3: How can I dissolve 12-Bromododecanoic acid for my experiments? The compound is soluble
in organic solvents like chloroform. A typical preparation is a 50 mg/mL solution, which yields a clear

to slightly hazy, colorless to faintly yellow liquid [3].

How to Fill the Information Gaps

The search results lack specific data on degradation products, stability under various conditions (e.g.,
humidity, different solvents), and detailed experimental protocols. To build a more comprehensive

knowledge base, I suggest you:

e Consult the Source Directly: The most reliable information can often be found on the Material
Safety Data Sheet (MSDS/SDS) provided by the manufacturer (e.g., Sigma-Aldrich, product code
200999) [3].

e Perform a Literature Search: Use scientific databases like SciFinder or Reaxys to search for
research articles that have used this compound. The methods section often contains practical
handling details.

¢ Establish In-House Tests: For critical applications, you can set up stability-indicating methods. The
general workflow for this is outlined in the diagram below.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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